N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-[4-[(2-fluorobenzoyl)amino]phenyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C22H17FN2O4/c23-17-6-2-1-5-16(17)21(26)24-14-9-11-15(12-10-14)25-22(27)20-13-28-18-7-3-4-8-19(18)29-20/h1-12,20H,13H2,(H,24,26)(H,25,27)
• InChI Key: YNRCRQXAHOFTGF-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C22H17FN2O4
• Molecular Weight: 392.4 g/mol

Description

N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as FLB 7527, is a chemical compound with potential therapeutic properties. It belongs to the class of benzodioxine derivatives and has been extensively studied for its pharmacological effects.

Mechanism of Action

The exact mechanism of action of N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527 is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2, N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527 reduces the production of prostaglandins, which are responsible for the pain and inflammation associated with various conditions.
Biochemical and Physiological Effects:
N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527 has been shown to have a number of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in various tissues. It also inhibits the activation of nuclear factor-κB (NF-κB), a transcription factor that plays a key role in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527 is its potent anti-inflammatory and analgesic effects. It has been shown to be effective in various animal models of inflammation and pain, and has potential for use in the treatment of a range of conditions. However, one of the limitations of N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527 is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527. One area of interest is the potential use of N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527 in the treatment of neuropathic pain. Further studies are needed to determine the optimal dosage and administration route for this application. Another area of interest is the potential use of N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527 in the treatment of inflammatory bowel disease (IBD). Preliminary studies have shown promising results in animal models of IBD, and further studies are needed to determine its efficacy in humans. Additionally, further studies are needed to elucidate the exact mechanism of action of N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527, which could lead to the development of more potent and selective COX-2 inhibitors.

Scientific Research Applications

N-{4-[(2-fluorobenzoyl)amino]phenyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide 7527 has been studied extensively for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been studied for its potential use in the treatment of neuropathic pain, where it has shown promising results.